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Compound of Interest

Compound Name: N-ethylcyclopentanamine

Cat. No.: B2991286

An In-depth Technical Guide to the Safety and Hazards of N-ethylcyclopentanamine

Introduction

N-ethylcyclopentanamine (CAS No: 45592-46-9), a secondary aliphatic amine with the
molecular formula C7H15N, is a reactive chemical intermediate utilized in various synthetic
applications within research and drug development.[1][2][3] Its structure, featuring a basic
nitrogen atom and a flammable organic scaffold, dictates its significant hazard profile. This
guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals, providing in-depth safety information and procedural guidance. The
core philosophy of this document is to establish a self-validating system of safety by
understanding the causality behind the hazards and implementing robust, multi-layered
mitigation strategies.

Section 1: Core Hazard Identification and
Classification

N-ethylcyclopentanamine is classified as a hazardous substance, primarily due to its
flammability and corrosivity.[1] The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a clear and immediate summary of its dangers.

Signal Word: Danger[1]

GHS Pictograms:
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e Flammable: Indicates a fire hazard.

o Corrosive: Indicates the potential to cause severe skin burns and eye damage.[1]

leads to
oo

Click to download full resolution via product page

leads to

Table 1: GHS Hazard and Precautionary Statements
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Code Statement Category

H226 Flammable liquid and vapor.[1]  Hazard

Causes severe skin burns and
H314 Hazard
eye damage.[1]

May be harmful if swallowed.
H303 Hazard

[4]

Keep away from heat, sparks,
P210 open flames, and hot surfaces.  Precautionary

No smoking.[5]

Do not breathe

P260 dust/fume/gas/mist/vapors/spr Precautionary
ay.[5]

Wear protective
P280 gloves/protective clothing/eye Precautionary

protection/face protection.[5]

IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce Precautionary

vomiting.[5]

IF ON SKIN (or hair): Take off

immediately all contaminated )
P303+P361+P353 ) ) o Precautionary

clothing. Rinse skin with

water/shower.[5]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if Precautionary

present and easy to do.

Continue rinsing.[5]

Immediately call a POISON
P310 CENTER or doctor/physician. Precautionary

[5]
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Store in a well-ventilated
P403+P235
place. Keep cool.[5]

Precautionary

Section 2: Physicochemical Properties and Their

Safety Implications

Understanding the physical and chemical properties of N-ethylcyclopentanamine is

fundamental to anticipating its behavior and mitigating associated risks. Its hazardous nature is

a direct consequence of these intrinsic characteristics.

Table 2: Key Physicochemical Properties

Property Value Source /| Comment
Molecular Formula C7H15N [1112]
Molecular Weight 113.20 g/mol [1][2]
Appearance Colorless to light yellow liquid [31[6]
[3][6] The relatively low boiling
N ) point suggests a significant
Boiling Point 119-120 °C (at 29 Torr) ]
vapor pressure at ambient
temperatures.
Density (Predicted) 0.84 g/cm?3 [3][6]
[3][6] This high pKa indicates a
) strong basic character, which
pKa (Predicted) 11.12 +0.20 ) )
is the root cause of its
corrosivity.
] [6][7] Recommended for long-
Storage Temperature -20°C, protect from light

term stability.

The causality between these properties and the observed hazards is clear:

» Flammability: The compound's volatility, implied by its boiling point, allows it to readily form

vapors at room temperature. These vapors can form explosive mixtures with air, and with a
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source of ignition, can lead to a fire or explosion. Vapors may be dense enough to travel to a
distant ignition source and flash back.[3][9]

o Corrosivity: As a secondary amine with a high pKa, N-ethylcyclopentanamine is a potent
base.[3][6] Upon contact with tissue, it can cause saponification of fats and extraction of
membrane lipids, leading to rapid and severe chemical burns. The damage to eyes can be
particularly severe and potentially irreversible.[8]

Section 3: Toxicology and Routes of Exposure

While specific quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) are not readily available in public databases, the corrosive nature of the
compound implies severe toxicity upon contact.[5] The absence of data should not be
interpreted as an absence of significant hazard.

Primary Routes of Exposure and Health Effects:

o Dermal (Skin) Contact: This is a primary risk. Direct contact causes severe chemical burns,
characterized by redness, pain, and blistering.[5][8] The substance is also classified as
harmful in contact with skin, suggesting potential for systemic absorption.[8]

e Ocular (Eye) Contact: Causes severe eye burns and may lead to permanent eye damage or
blindness.[8] Immediate and prolonged irrigation is critical.

« Inhalation: Inhalation of vapors or mists can cause severe irritation and chemical burns to the
respiratory tract.[8] Symptoms of overexposure may include headache, dizziness, nausea,
and vomiting.[8][10]

 Ingestion: Swallowing the liquid will cause severe burns to the mouth, throat, and stomach,
with a danger of perforation.[8] Ingestion is considered harmful.[4]

Section 4: Protocols for Safe Handling and Storage

A self-validating safety system requires that engineering controls, personal protective
equipment, and administrative procedures work in concert to minimize exposure.
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Experimental Protocol: Laboratory Handling of N-
ethylcyclopentanamine

e Preparation and Hazard Review:

o 1.1. Review this safety data sheet and any internal institutional safety guidelines before
beginning work.

o 1.2. Identify the location of the nearest safety shower, eyewash station, and fire
extinguisher.

o 1.3. Ensure all required engineering controls and PPE are available and functional.
e Engineering Controls:

o 2.1. All manipulations of N-ethylcyclopentanamine (weighing, transferring, reactions)
must be conducted inside a certified chemical fume hood to prevent inhalation of vapors.

[8]

o 2.2. Use explosion-proof electrical equipment and ensure proper grounding of all
containers and equipment to prevent static discharge, a potential ignition source.[9]

» Personal Protective Equipment (PPE):

o 3.1. Eye and Face Protection: Wear chemical safety goggles and a full-face shield.
Standard safety glasses are insufficient.[5]

o 3.2. Skin Protection: Wear a flame-resistant lab coat. Use chemically resistant gloves
(e.g., butyl rubber or nitrile, checking manufacturer's compatibility data). Change gloves
immediately if contamination is suspected.

o 3.3. Clothing: Wear long pants and closed-toe shoes.
e Procedural Controls:
o 4.1. Use only non-sparking tools for opening and handling containers.[5]

o 4.2. Keep containers tightly closed when not in use.[5]
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o 4.3. Avoid contact with incompatible materials, which include strong oxidizing agents,
strong acids, acid chlorides, and carbon dioxide.[5][8][9]

o 4.4, Dispense the smallest quantity necessary for the experiment.
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Storage Protocol

o Store in a tightly-closed container in a dry, cool, and well-ventilated area designated for
flammable and corrosive materials.[5][8]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[8]
» Store away from incompatible substances like strong acids and oxidizing agents.[8]

e The storage area should be locked to restrict access to authorized personnel only.[5]

Section 5: Emergency and First Aid Procedures

Rapid and correct response to an exposure or spill is critical.

Spill Response Protocol

e Immediate Actions:
o 1.1. Evacuate all non-essential personnel from the immediate area.
o 1.2. Remove all sources of ignition.
o 1.3. Increase ventilation if it is safe to do so.

e Containment and Cleanup (for small spills):

o 2.1. Wearing the full PPE described in Section 4, contain the spill using an inert, non-
combustible absorbent material (e.g., sand, vermiculite).

o 2.2. Carefully collect the absorbed material using non-sparking tools into a suitable,
labeled container for hazardous waste.

o 2.3. Do not allow the material to enter drains.[10]
e Disposal:

o 3.1. All contaminated materials must be disposed of as hazardous waste in accordance
with local, regional, and national regulations.[5]
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First Aid Protocol

Exposure Route Immediate Action

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5]

Immediately remove all contaminated clothing.
Skin Contact Flush skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[5]

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation ) o o
stopped, give artificial respiration. Seek
immediate medical attention.[5]
Do NOT induce vomiting. Rinse mouth
) thoroughly with water. If the victim is conscious
Ingestion

and alert, give 2-4 cupfuls of water to drink.

Seek immediate medical attention.[5]

Section 6: Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry sand, dry chemical, carbon dioxide (COZ2), or alcohol-
resistant foam.[5][10] Water spray can be used to cool fire-exposed containers.[5]

» Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.

o Specific Hazards: The compound is a flammable liquid. Vapors are heavier than air and may
travel to an ignition source. Containers may explode when heated.[3][9]

e Hazardous Decomposition Products: Thermal decomposition can produce toxic gases,
including carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[5]
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» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive pressure mode.[8]

Conclusion

N-ethylcyclopentanamine is a valuable chemical reagent whose utility is matched by its
significant flammability and corrosivity hazards. A thorough understanding of its
physicochemical properties, combined with the strict and disciplined implementation of
engineering controls, appropriate personal protective equipment, and safe handling protocols,
is essential for its use in a research and development setting. By treating this substance with
the respect its hazard profile demands, professionals can mitigate risks and ensure a safe
laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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